Cas no 2227797-34-2 (rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227797-34-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5786625
• PubChem ID: 165836178
• Update Time: 2023-12-26

rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227797-34-2
• EN300-1750939
• rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14N2O2/c1-6-7(4-12-5-13-6)8-9(10(14)15)11(8,2)3/h4-5,8-9H,1-3H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： DSEHWLJZOWGCAG-BDAKNGLRSA-N
• SMILES： OC([C@@H]1[C@@H](C2=CN=CN=C2C)C1(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1Ų